Methyl 2-(bromomethyl)-4,5-dichlorobenzoate

• CAS RN: 145303-71-5
• Molecular Formula: C9H7BrCl2O2
• Molecular Weight: 297.96 g/mol
• IUPAC Name: methyl 2-(bromomethyl)-4,5-dichlorobenzoate
• InChI: InChI=1S/C9H7BrCl2O2/c1-14-9(13)6-3-8(12)7(11)2-5(6)4-10/h2-3H,4H2,1H3
• InChI Key: UFXRTDAXRFGWOH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1CBr)Cl)Cl

Description

Methyl 2-(bromomethyl)-4,5-dichlorobenzoate is a useful research compound. Its molecular formula is C9H7BrCl2O2 and its molecular weight is 297.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 169 mg (0.72 mmol) of the product of Step B in 3 mL of CH2Cl2 at 0° C. was added 283 mg (1.08 mmol, 1.5 eq) of triphenylphosphine and 360 mg (1.08 mmol, 1.5 eq) of carbon tetrabromide. The mixture was stirred for 16 hours and quenched with methanol. The reaction was concentrated in vacuo and the resultant oil was flash chromatographed with 2:1 hexane/ethyl acetate to afford the titled compound (107 mg, 50%) as a brownish orange oil.